2-amino-3-(4-chlorobenzoyl)-N-(3-methylphenyl)indolizine-1-carboxamide
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Description
2-amino-3-(4-chlorobenzoyl)-N-(3-methylphenyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C23H18ClN3O2 and its molecular weight is 403.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Docking Studies
The compound and its derivatives have been synthesized and evaluated for their potential in treating various diseases. A study highlighted the synthesis of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides, demonstrating significant anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial activities. Molecular docking studies supported these findings, especially in anticancer applications (G. Mahanthesha, T. Suresh, & T. R. R. Naik, 2022).
Novel One-Pot Domino Reactions
Research into innovative synthetic pathways has led to the development of one-pot domino reactions for creating 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives, showcasing the versatility of these compounds in chemical synthesis (M. Ziyaadini, N. Hazeri, M. Maghsoodlou, S. Habibi‐Khorassani, & A. Willis, 2011).
Cytotoxicity Against Cancer Cells
The synthesis and characterization of new compounds derived from indolizine have been investigated for their cytotoxicity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential applications in cancer therapy (Ashraf S. Hassan, T. Hafez, & Souad A. Osman, 2014).
Antimicrobial Activities
Another area of interest is the development of indolizine derivatives for antimicrobial applications. A study described the synthesis of compounds with promising antimicrobial activities against a range of pathogens, including Gram-negative and Gram-positive bacteria and yeast (H. Behbehani, H. M. Ibrahim, S. Makhseed, & H. Mahmoud, 2011).
Applications to Tropical Diseases
The strategic synthesis of isoxazoline indolizine amide compounds for potential application to tropical diseases demonstrates the adaptability of these compounds in addressing global health challenges (Yong-Kang Zhang, J. Plattner, Yasheen Zhou, Musheng Xu, Jianxin Cao, & Qingquan Wu, 2014).
Properties
IUPAC Name |
2-amino-3-(4-chlorobenzoyl)-N-(3-methylphenyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18ClN3O2/c1-14-5-4-6-17(13-14)26-23(29)19-18-7-2-3-12-27(18)21(20(19)25)22(28)15-8-10-16(24)11-9-15/h2-13H,25H2,1H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIMZDSLHRPCUJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.